4-Methyl-1-(prop-2-YN-1-YL)cyclohexane-1-carboxylic acid

• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 4-methyl-1-prop-2-ynylcyclohexane-1-carboxylic acid
• InChI: InChI=1S/C11H16O2/c1-3-6-11(10(12)13)7-4-9(2)5-8-11/h1,9H,4-8H2,2H3,(H,12,13)
• InChI Key: ZPNRWGLCUHTAQX-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)(CC#C)C(=O)O

Description

4-Methyl-1-(prop-2-YN-1-YL)cyclohexane-1-carboxylic acid is an organic compound with a unique structure that includes a cyclohexane ring substituted with a methyl group, a prop-2-yn-1-yl group, and a carboxylic acid group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Methyl-1-(prop-2-YN-1-YL)cyclohexane-1-carboxylic acid typically involves the following steps:

Starting Materials: The synthesis begins with cyclohexane, which is functionalized to introduce the necessary substituents.

Alkylation: The cyclohexane is alkylated with a prop-2-yn-1-yl group using a suitable alkylating agent under basic conditions.

Methylation: The methyl group is introduced through a methylation reaction, often using methyl iodide or a similar reagent.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow processes and the use of catalysts to enhance reaction efficiency and yield. The reaction conditions are optimized to ensure high purity and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

4-Methyl-1-(prop-2-YN-1-YL)cyclohexane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or other reduced forms.

Substitution: The compound can undergo substitution reactions, particularly at the methyl and prop-2-yn-1-yl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are used.

Substitution: Halogenating agents like bromine (Br2) or chlorine (Cl2) can be used for substitution reactions.

Major Products

Oxidation: Ketones, aldehydes, or carboxylic acids.

Reduction: Alcohols or alkanes.

Substitution: Halogenated derivatives.

Scientific Research Applications

4-Methyl-1-(prop-2-YN-1-YL)cyclohexane-1-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as a precursor for more complex molecules.

Biology: Investigated for its potential biological activity and interactions with enzymes.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 4-Methyl-1-(prop-2-YN-1-YL)cyclohexane-1-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

• 1-Methylene-4-(prop-1-en-2-yl)cyclohexane
• 1-Isopropenyl-4-methylenecyclohexane
• trans-p-mentha-1(7),8-diene
• Mentha-1,7(8)-diene
• 1-methylene-4-(1-methylvinyl)cyclohexane

Uniqueness

4-Methyl-1-(prop-2-YN-1-YL)cyclohexane-1-carboxylic acid is unique due to its specific combination of functional groups, which confer distinct chemical reactivity and potential applications. Its structure allows for diverse chemical modifications and interactions, making it a valuable compound in various research and industrial contexts.